5-Methyl-7-(3-pyridinyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
5-Methyl-7-(3-pyridinyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Brand Name:
Vulcanchem
CAS No.:
683807-76-3
VCID:
VC0362918
InChI:
InChI=1S/C12H12N6O/c1-7-9(11(13)19)10(8-3-2-4-14-5-8)18-12(17-7)15-6-16-18/h2-6,10H,1H3,(H2,13,19)(H,15,16,17)
SMILES:
CC1=C(C(N2C(=NC=N2)N1)C3=CN=CC=C3)C(=O)N
Molecular Formula:
C12H12N6O
Molecular Weight:
256.26g/mol
5-Methyl-7-(3-pyridinyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
CAS No.: 683807-76-3
Main Products
VCID: VC0362918
Molecular Formula: C12H12N6O
Molecular Weight: 256.26g/mol
![5-Methyl-7-(3-pyridinyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide - 683807-76-3](/images/no_structure.jpg)
| CAS No. | 683807-76-3 |
|---|---|
| Product Name | 5-Methyl-7-(3-pyridinyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
| Molecular Formula | C12H12N6O |
| Molecular Weight | 256.26g/mol |
| IUPAC Name | 5-methyl-7-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
| Standard InChI | InChI=1S/C12H12N6O/c1-7-9(11(13)19)10(8-3-2-4-14-5-8)18-12(17-7)15-6-16-18/h2-6,10H,1H3,(H2,13,19)(H,15,16,17) |
| Standard InChIKey | DGTNECAYQHOIFZ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(N2C(=N1)N=CN2)C3=CN=CC=C3)C(=O)N |
| SMILES | CC1=C(C(N2C(=NC=N2)N1)C3=CN=CC=C3)C(=O)N |
| Canonical SMILES | CC1=C(C(N2C(=NC=N2)N1)C3=CN=CC=C3)C(=O)N |
| PubChem Compound | 2792763 |
| Last Modified | Nov 11 2021 |
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